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Compound of Interest

Compound Name: 3-Methylbenzophenone

Cat. No.: B1359932 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the safe handling and disposal of chemical reagents like 3-Methylbenzophenone are

paramount. Adherence to established safety protocols is critical for ensuring personal safety

and environmental compliance. This guide provides immediate, essential safety and logistical

information for the proper management of 3-Methylbenzophenone in a laboratory setting.

Hazard Identification and Personal Protective
Equipment (PPE)
According to safety data sheets, 3-Methylbenzophenone may cause harm if swallowed and

can lead to skin, eye, and respiratory tract irritation[1]. Therefore, the use of appropriate

personal protective equipment is mandatory.

Recommended Personal Protective Equipment:

Eye Protection: Wear chemical safety goggles or glasses that adhere to OSHA's eye and

face protection regulations (29 CFR 1910.133) or European Standard EN166[2][3].

Skin Protection: To prevent skin contact, wear appropriate protective gloves and clothing[2]

[3]. It is important to inspect gloves before use and consult the manufacturer's specifications

regarding chemical compatibility and breakthrough time[3].

Respiratory Protection: Under normal laboratory conditions with adequate ventilation,

respiratory protection is generally not required[2][3]. For large-scale operations or in
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situations where ventilation is insufficient, a NIOSH/MSHA or European Standard EN 136

approved respirator should be used[3].

Quantitative Data Summary
While specific occupational exposure limits for 3-Methylbenzophenone have not been

established, the following physical and chemical properties are important for safe handling and

storage[2].

Property Value

Physical State Liquid[2]

Appearance Light green[2]

Molecular Formula C14 H12 O[2]

Molecular Weight 196.25 g/mol [4]

Boiling Point 183 - 185 °C / 361.4 - 365 °F @ 16 mmHg[2]

Flash Point > 112 °C / > 233.6 °F[2]

Specific Gravity 1.090[2]

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial to minimize risks. The following

procedural steps provide a clear guide for laboratory personnel.

Handling and Storage Protocol:

Engineering Controls: Work in a well-ventilated area. Local exhaust ventilation should be

used to control the emission of vapors.

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place[2][3]. Store

away from strong oxidizing agents[2].

Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling and before

eating, drinking, or smoking. Remove and launder contaminated clothing before reuse[3].
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Spill and Disposal Procedure:

Spill Containment: In the event of a spill, ensure adequate ventilation. Absorb the spill with

an inert material such as sand, silica gel, or universal binder[2].

Collection: Collect the absorbed material and place it into a suitable, closed container for

disposal[2].

Disposal: Dispose of the chemical waste in accordance with all applicable federal, state, and

local environmental regulations. Do not allow the chemical to enter drains or waterways[2][5].

It is recommended to consult with a licensed professional waste disposal service to ensure

proper disposal.

Experimental Workflow and Safety Logic
To visualize the procedural flow of safely handling and disposing of 3-Methylbenzophenone,

the following diagram outlines the key decision points and actions.
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Handling Protocol

Disposal Protocol
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Caption: Workflow for Safe Handling and Disposal of 3-Methylbenzophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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